2-(2-Methoxyethoxy)acetamide
Overview
Description
“2-(2-Methoxyethoxy)acetamide” is a chemical compound with the molecular formula C5H11NO3 . It is a derivative of acetamide .
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, spherical copper microparticles were synthesized by reduction of Cu2+ ions with benzyl alcohol in the presence of 2-[2-(2-methoxyethoxy)ethoxy]acetic acid at 195°C . Also, various extraction and derivatization procedures were evaluated for the quantification of (2-methoxyethoxy)acetic acid (MEAA) in urine .Molecular Structure Analysis
The molecular structure of “2-(2-Methoxyethoxy)acetamide” consists of 5 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms .Scientific Research Applications
Thermo-responsive Textiles
The compound is used in the synthesis of a thermo-responsive random copolymer, poly (2- (2-methoxyethoxy)ethoxyethyl methacrylate-co-ethylene glycol methacrylate), denoted as P (MEO2MA-co-EGMA). This copolymer is cross-linked to cotton fabrics, enhancing their smart cleaning ability. The cleaning ability of the cotton with cross-linked P (MEO2MA-co-EGMA) can be prominently enhanced at low temperature (below LCST). The polymer is in a gel state at room temperature and does not negatively impact fabric softness .
Comfort Control in Textiles
The same copolymer, P (MEO2MA-co-EGMA), is also used for intelligent control of comfort in cotton textiles. When the environmental temperature exceeds its transition temperature, the cross-linked P (MEO2MA-co-EGMA) collapses. The previously dense P (MEO2MA-co-EGMA) layer transforms into a porous structure, enhancing the breathability/moisture permeability of the textiles. As textile comfort is closely related to breathability/moisture permeability, this allows for intelligent control of cotton textile comfort .
Fluorescent Probing
The compound is used as a metabolite of 2-(2-methoxyethoxy) ethanol in the creation of a dual-emissive ratiometric fluorescent probe. This probe can detect DNA damage and teratogenic and developmental changes .
properties
IUPAC Name |
2-(2-methoxyethoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3/c1-8-2-3-9-4-5(6)7/h2-4H2,1H3,(H2,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGMNPRJAMCOILX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxyethoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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